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Abstract
This technical guide provides a comprehensive overview of 3-(propanoyloxy)benzoic acid, a

key intermediate in organic synthesis with significant potential in pharmaceutical and materials

science research. This document delineates its chemical identity, physicochemical properties,

synthesis methodologies, and known applications. Emphasis is placed on the causality behind

experimental protocols and the integration of authoritative data to ensure scientific integrity.

This guide is intended for researchers, chemists, and drug development professionals seeking

a detailed understanding of this compound.

Chemical Identity and Nomenclature
The precise identification of a chemical compound is foundational to all scientific inquiry. 3-

(Propanoyloxy)benzoic acid is a derivative of benzoic acid, where the hydroxyl group at the

meta-position is esterified with propionic acid.

IUPAC Name and Identifiers
The nomenclature of this compound is standardized by the International Union of Pure and

Applied Chemistry (IUPAC).
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IUPAC Name: 3-propanoyloxybenzoic acid[1]

This systematic name clarifies the structure: a propionyl group (propanoyl) is attached via an

oxygen (oxy) to the third position of a benzoic acid ring.

Chemical Structure
The two-dimensional structure provides a clear representation of the atomic connectivity.
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Reactant Preparation

Reaction Step

Work-up & Purification

Final Product

3-Hydroxybenzoic Acid

Combine Reactants under Inert
Atmosphere (N₂)

Propionyl Chloride Anhydrous Solvent
(e.g., Dichloromethane)

Tertiary Amine Base
(e.g., Triethylamine)

Stir at 0°C to Room Temp

Quench with Water/Dilute Acid

Reaction Completion

Extract with Organic Solvent

Dry Organic Layer (e.g., Na₂SO₄)

Concentrate in vacuo

Purify via Column Chromatography
or Recrystallization

3-(Propanoyloxy)benzoic Acid

Characterization (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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